Cas no 304444-50-6 (1,2-Propanediol, 3-[(6-amino-1H-purin-8-yl)thio]-)

1,2-Propanediol, 3-[(6-amino-1H-purin-8-yl)thio]- structure
304444-50-6 structure
Product Name:1,2-Propanediol, 3-[(6-amino-1H-purin-8-yl)thio]-
CAS No:304444-50-6
MF:C8H11N5O2S
MW:241.270239114761
CID:3933975
PubChem ID:4209213
Update Time:2025-04-22

1,2-Propanediol, 3-[(6-amino-1H-purin-8-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-[(6-amino-1H-purin-8-yl)thio]-
    • 3-(6-Amino-9H-purin-8-ylsulfanyl)-propane-1,2-diol
    • 1,2-Propanediol, 3-[(6-amino-9H-purin-8-yl)thio]-
    • STL558378
    • 3-[(6-Amino-9H-purin-8-yl)thio]-1,2-propanediol
    • AKOS003212010
    • 304444-50-6
    • 3-((6-amino-9H-purin-8-yl)thio)propane-1,2-diol
    • Oprea1_310734
    • 3-[(6-AMINO-9H-PURIN-8-YL)SULFANYL]PROPANE-1,2-DIOL
    • DTXSID101240771
    • Inchi: 1S/C8H11N5O2S/c9-6-5-7(11-3-10-6)13-8(12-5)16-2-4(15)1-14/h3-4,14-15H,1-2H2,(H3,9,10,11,12,13)
    • InChI Key: XJVOSYMOSHKGQT-UHFFFAOYSA-N
    • SMILES: C(O)C(O)CSC1NC2C(N=1)=C(N)N=CN=2

Computed Properties

  • Exact Mass: 241.06334578Da
  • Monoisotopic Mass: 241.06334578Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 146Ų
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